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Compound of Interest

Compound Name: Ferrous ion

Cat. No.: B102988 Get Quote

For researchers, scientists, and professionals in drug development, the accurate quantification

of ferrous iron (Fe²⁺) is crucial in a multitude of research areas, including the burgeoning field

of ferroptosis, as well as studies on oxidative stress, and iron metabolism.[1][2][3] The selection

of an appropriate assay kit is a critical first step to ensure reliable and reproducible results. This

guide provides a side-by-side comparison of popular commercial ferrous ion assay kits,

supported by publicly available data from manufacturers.

Performance Characteristics of Commercial Ferrous
Ion Assay Kits
The performance of various commercially available ferrous ion assay kits is summarized

below. The data presented is based on information provided by the manufacturers and should

be considered in the context of your specific experimental needs, including sample type,

expected ferrous iron concentration, and available laboratory equipment.
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Kit Name
(Catalog
No.)

Manufact
urer

Detection
Method

Detection
Range

Sensitivit
y

Sample
Types

Assay
Time

Iron Assay

Kit

(ab83366)

Abcam

Colorimetri

c (Ferene-

based)

8 µM - 200

µM
< 8 µM

Biological

Samples
1.5 hours

Ferrous

Iron (Fe2+)

Assay Kit

(NBP3-

25791)

Novus

Biologicals

Colorimetri

c

1.43 µM -

358.1 µM

(0.08 - 20

mg/L)

1.43 µM

(0.08 mg/L)

Not

Specified

Not

Specified

Ferrous

Iron (Fe2+)

Assay Kit

(NBP3-

25796)

Novus

Biologicals

Colorimetri

c

0.4 µM - 50

µM
0.4 µM

Serum,

Animal and

Plant

Tissue

Not

Specified

Ferrous

Iron assay

kit

(MBS2567

951)

MyBioSour

ce

Colorimetri

c

0.4 µM - 50

µM
0.4 µM

Serum,

Cells,

Animal and

Plant

Tissue

Not

Specified

Iron Assay

Kit

(Colorimetr

ic)

RayBiotech
Colorimetri

c

3.91 µM -

250 µM
0.27 µM

Plasma,

Serum,

Cell

Lysates

~30

minutes

Iron

Colorimetri

c Assay Kit

(Ferrozine

Method)

AdipoGen

Life

Sciences

Colorimetri

c

(FerroZine)

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Iron

Colorimetri

c Assay Kit

APExBIO

Colorimetri

c (Ferene

S)

8 µM - 400

µM

Not

Specified

Various

Biological

Samples

~1 hour
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Ferrous

Iron

Colorimetri

c Assay Kit

(E-BC-

K773-M)

Elabscienc

e

Colorimetri

c

Not

Specified

Not

Specified

Serum,

Tissue

Not

Specified

Cell

Ferrous

Iron

Colorimetri

c Assay Kit

(EEA008)

Thermo

Fisher

Scientific

Colorimetri

c

Not

Specified

Not

Specified

Cell

Samples

Not

Specified

Ferrous

Iron

Chelating

(FIC)

Assay Kit

Zen-Bio

Colorimetri

c

(Ferrozine)

Not

Specified

Not

Specified

Not

Specified

~20

minutes

Disclaimer: The data in this table is compiled from the manufacturers' product datasheets.

Performance may vary under different experimental conditions. It is recommended to consult

the product manual for the most accurate and up-to-date information.

Experimental Principles and Protocols
The majority of the compared kits employ a colorimetric detection method. The fundamental

principle involves the reaction of ferrous ions (Fe²⁺) with a chromogenic probe to produce a

colored complex. The intensity of the color, which is directly proportional to the Fe²⁺

concentration, is then measured using a microplate reader at a specific wavelength, typically

between 560 nm and 593 nm.[1][4][5]

A common chromogenic agent used in these assays is ferrozine or a derivative like ferene.[3]

[4] In a typical assay, an acidic buffer is used to release iron from carrier proteins.[4] To

measure total iron (Fe²⁺ and Fe³⁺), a reducing agent is added to convert ferric iron (Fe³⁺) to

ferrous iron (Fe²⁺). The ferric iron concentration can then be calculated by subtracting the

ferrous iron concentration from the total iron concentration.[4][5]
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Generalized Experimental Workflow
The following is a generalized protocol for a typical colorimetric ferrous ion assay. Specific

details such as reagent volumes, incubation times, and sample preparation steps will vary

between kits, and the manufacturer's protocol should always be followed.

Sample Preparation: Prepare samples (e.g., serum, tissue homogenates, cell lysates) as per

the kit's instructions.[1][6] This may involve dilution, homogenization, or centrifugation.[1][6]

Standard Curve Preparation: Prepare a series of standards with known ferrous iron

concentrations.[1] These will be used to generate a standard curve for quantifying the iron

concentration in the samples.

Assay Reaction:

For ferrous iron (Fe²⁺) measurement, add the sample and the chromogenic reagent to a

microplate well.

For total iron measurement, add a reducing agent to the sample prior to the addition of the

chromogenic reagent to convert Fe³⁺ to Fe²⁺.[4][5]

Incubation: Incubate the plate at a specified temperature (e.g., room temperature or 37°C)

for a designated period to allow for color development.[1][5]

Measurement: Measure the absorbance of each well at the recommended wavelength (e.g.,

593 nm) using a microplate reader.[1][5]

Data Analysis: Subtract the blank reading from all measurements. Plot the standard curve

and determine the ferrous iron concentration of the samples based on their absorbance

values.

Visualizing the Process
To better understand the experimental process and the underlying detection principle, the

following diagrams have been generated.
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Generalized workflow for a commercial ferrous ion assay.
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Principle of colorimetric ferrous ion detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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